N-(2-(dimethylamino)-2-(p-tolyl)ethyl)-3-methyl-4-nitrobenzamide

• IUPAC Name: N-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C19H23N3O3/c1-13-5-7-15(8-6-13)18(21(3)4)12-20-19(23)16-9-10-17(22(24)25)14(2)11-16/h5-11,18H,12H2,1-4H3,(H,20,23)
• InChI Key: VSWSTXLLDKKNDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C2=CC(=C(C=C2)[N+](=O)[O-])C)N(C)C
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

N-(2-(dimethylamino)-2-(p-tolyl)ethyl)-3-methyl-4-nitrobenzamide, also known as DMNTB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMNTB belongs to the class of organic compounds known as benzamides, which are commonly used as pharmaceuticals and agrochemicals. In

Scientific Research Applications

Chemical Synthesis and Drug Development

N-(2-(dimethylamino)-2-(p-tolyl)ethyl)-3-methyl-4-nitrobenzamide serves as an intermediate in the synthesis of complex molecules. For example, it has been involved in the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, which exhibit potent cytotoxic activities against several cancer cell lines. These derivatives have shown growth inhibitory properties and potential as chemotherapeutic agents, indicating the value of this compound in the development of new cancer treatments (Deady et al., 2003).

Pharmacological Applications

In the field of pharmacology, this compound has been explored for its potential therapeutic applications. It has been compared to other compounds for its effects on colonic motor activity, both in vitro and in vivo, suggesting its utility in treating functional bowel disorders such as functional constipation. The compound's stimulatory action on colonic peristalsis and its ability to propel colonic luminal contents differentiate it from other agents, underscoring its potential as a novel therapeutic option for gastrointestinal motility disorders (Tsubouchi et al., 2003).

Nonlinear Optical Properties

Research has also delved into the nonlinear optical properties of related compounds, revealing potential applications in photonic devices such as optical limiters and switches. Compounds structurally similar to this compound have been synthesized and analyzed for their third-order nonlinear optical properties. These studies provide a basis for the development of novel materials for optical device applications, highlighting the broader implications of research on this compound and related compounds (Naseema et al., 2010).